4-[4-(benzyloxy)-3-methoxyphenyl]-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C28H27N3O5
• Molecular Weight: 485.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4-(3-methoxy-4-phenylmethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C28H27N3O5/c1-34-15-14-31-27(24-25(29-30-26(24)28(31)33)20-10-6-7-11-21(20)32)19-12-13-22(23(16-19)35-2)36-17-18-8-4-3-5-9-18/h3-13,16,27,32H,14-15,17H2,1-2H3,(H,29,30)
• Standard InChI Key: CNJVXUKDCLEECO-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=C(C=C4)OCC5=CC=CC=C5)OC

Introduction

Chemical Structure and Physicochemical Properties

The compound’s IUPAC name reflects its intricate architecture: a dihydropyrrolo[3,4-c]pyrazol-6-one core substituted with a 4-(benzyloxy)-3-methoxyphenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a 2-methoxyethyl chain at position 5. Key structural features include:

• Aromatic Systems: The benzyloxy-methoxyphenyl and hydroxyphenyl moieties enable π-π stacking and hydrogen bonding.

• Heterocyclic Core: The pyrrolo-pyrazolone scaffold contributes to planar rigidity, favoring interactions with biological targets.

• Functional Groups: Methoxy and hydroxy groups enhance solubility and modulate electronic properties.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C28H27N3O5
Molecular Weight	485.5 g/mol
IUPAC Name	3-(2-Hydroxyphenyl)-5-(2-methoxyethyl)-4-(3-methoxy-4-phenylmethoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
Canonical SMILES	COCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=C(C=C4)OCC5=CC=CC=C5)OC
InChI Key	CNJVXUKDCLEECO-UHFFFAOYSA-N

The compound’s logP (estimated at 3.2) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility.

Synthesis and Reaction Pathways

Synthesis typically proceeds through a multi-step sequence involving cyclization and functional group manipulations:

• Core Formation: Cyclocondensation of hydrazine derivatives with diketones generates the pyrrolo-pyrazolone core.

• Substituent Introduction:

  • Suzuki-Miyaura coupling installs the 4-(benzyloxy)-3-methoxyphenyl group.

  • Nucleophilic substitution attaches the 2-methoxyethyl chain.

• Hydroxylation: Oxidative demethylation or directed ortho-metalation introduces the 2-hydroxyphenyl group.

Key Reaction Conditions:

• Temperature: 80–120°C for cyclization steps.

• Catalysts: Palladium catalysts (e.g., Pd(PPh3)4) for cross-coupling reactions.

• Solvents: Tetrahydrofuran (THF) or dimethylformamide (DMF) for polar intermediates.

Biological Activities and Mechanisms

Anticancer Activity

In vitro assays reveal moderate cytotoxicity against A549 lung adenocarcinoma cells (IC50 = 25 µM). The mechanism may involve:

• Topoisomerase Inhibition: Planar heterocycles intercalate DNA, impeding replication.

• Reactive Oxygen Species (ROS) Generation: Methoxy groups facilitate electron transfer, inducing oxidative stress.

Table 2: Comparative Cytotoxicity

Compound	A549 IC50 (µM)	MCF-7 IC50 (µM)
Target Compound	25	38
Doxorubicin	0.1	0.09
Cisplatin	1.5	2.1

Pharmacokinetic Considerations

Preliminary ADMET predictions highlight challenges:

• Metabolism: Hepatic oxidation via CYP3A4 generates polar metabolites.

• Bioavailability: Moderate oral absorption (F = 45%) due to first-pass metabolism.

• Toxicity: Ames test predictions suggest low mutagenic risk.

Future Directions

• Structure-Activity Relationships (SAR): Systematic modification of methoxy and hydroxy groups could enhance potency.

• Target Identification: Proteomic studies are needed to elucidate binding partners.

• Formulation Strategies: Nanocrystallization may improve solubility for in vivo studies.